Methyl 4-hydroxy-3-({[3-(methoxycarbonyl)cyclohexyl]amino}carbonyl)benzoate

• IUPAC Name: methyl 4-hydroxy-3-[(3-methoxycarbonylcyclohexyl)carbamoyl]benzoate
• InChI: InChI=1S/C17H21NO6/c1-23-16(21)10-4-3-5-12(8-10)18-15(20)13-9-11(17(22)24-2)6-7-14(13)19/h6-7,9-10,12,19H,3-5,8H2,1-2H3,(H,18,20)
• InChI Key: UIORHAIAKOJBDZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCCC(C1)NC(=O)C2=C(C=CC(=C2)C(=O)OC)O
• Molecular Formula: C17H21NO6
• Molecular Weight: 335.4 g/mol

Description

Methyl 4-hydroxy-3-({[3-(methoxycarbonyl)cyclohexyl]amino}carbonyl)benzoate is a useful research compound. Its molecular formula is C17H21NO6 and its molecular weight is 335.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Heterocyclic Systems : Methyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate, a compound structurally related to Methyl 4-hydroxy-3-({[3-(methoxycarbonyl)cyclohexyl]amino}carbonyl)benzoate, was used for preparing various heterocyclic systems like 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, 5H-thiazolo[3,2-a]pyrimidin-5-one, 4H-pyrido[1,2-a]-pyridin-4-one, and 2H-1-benzopyran-2-ones (Lovro Selič, S. Grdadolnik, B. Stanovnik, 1997).

• Synthesis of Pseudopeptidic Triazines : The compound was part of a study on the synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides, leading to a new class of pseudopeptidic [1,2,4]triazines composed of different amino acids in a unique arrangement (M. Sañudo, S. Marcaccini, S. Basurto, T. Torroba, 2006).

• Synthesis of Liquid Crystalline and Fluorescence Compounds : A series of methyl 4-(4-alkoxystyryl)benzoates, structurally related to the compound , was synthesized for studying liquid crystalline and fluorescence properties. These compounds exhibited unique luminescence properties and phase behavior (Khushi Muhammad, S. Nazir, S. Hameed, I. H. Bechtold, 2016).

• Study in Organic Synthesis : The compound was involved in a study focusing on novel synthetic pathways in organic chemistry, such as cyclizations and reactions leading to various molecular structures (I. Ukrainets, L. A. Petrushova, A. Davidenko, L. A. Grinevich, 2014).

• Potential in Neuropharmacology : In a study related to neuroleptic agents, a compound structurally similar to this compound was synthesized and labeled for use in biochemical studies such as metabolism and pharmacokinetics, indicating potential applications in neuropharmacology (K. Tamazawa, H. Arima, 1984).